rac-(2R,3R)-3-(1-methyl-1H-pyrazol-4-yl)oxolane-2-carboxylic acid hydrochloride
Overview
Description
Rac-(2R,3R)-3-(1-methyl-1H-pyrazol-4-yl)oxolane-2-carboxylic acid hydrochloride, commonly known as rac-MPCA, is an organic molecule used in various scientific research applications. It is a chiral molecule, meaning that its structure is asymmetrical and it can exist in two enantiomeric forms, (R)-MPCA and (S)-MPCA. Rac-MPCA is a white crystalline powder with a molecular weight of 303.7 g/mol and a melting point of 134-136 °C. It has been studied for its potential use in pharmaceuticals, biochemistry, and other fields of scientific research.
Scientific Research Applications
Rac-MPCA has been studied for its potential use in various scientific research applications. It has been shown to be useful in pharmaceutical research, biochemistry, and molecular biology. In pharmaceutical research, rac-MPCA has been studied for its potential use as a chiral drug intermediate. In biochemistry, it has been used to study the synthesis of proteins and other biomolecules. In molecular biology, it has been used to study the structure and function of proteins, as well as to study the regulation of gene expression.
Mechanism of Action
The mechanism of action of rac-MPCA is not fully understood. However, it is believed that the molecule binds to certain proteins and enzymes in the body, which then leads to changes in the structure and/or function of those proteins and enzymes. Rac-MPCA has also been shown to interact with certain receptors in the body, which may lead to changes in the expression of certain genes.
Biochemical and Physiological Effects
Rac-MPCA has been studied for its potential use in various biochemical and physiological processes. It has been shown to have an effect on the synthesis of proteins and other biomolecules, as well as on the regulation of gene expression. In addition, rac-MPCA has been studied for its potential use in treating certain diseases, such as diabetes and obesity.
Advantages and Limitations for Lab Experiments
Rac-MPCA has several advantages and limitations when used in laboratory experiments. One of the main advantages is that it is a chiral molecule, which makes it useful for studying the synthesis of proteins and other biomolecules. Additionally, it has been shown to interact with certain receptors in the body, which makes it useful for studying the regulation of gene expression. However, rac-MPCA has some limitations, such as its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
The potential applications of rac-MPCA are still being explored. Some of the future directions for research include studying the effects of rac-MPCA on the synthesis of proteins and other biomolecules, as well as its potential use in treating certain diseases. Additionally, further research could be done to explore the potential for rac-MPCA to be used as a drug intermediate. Finally, further research could be done to explore the potential for rac-MPCA to be used as a chiral ligand in asymmetric synthesis.
Synthesis Methods
Rac-MPCA can be synthesized using a variety of methods. One of the most common methods is a three-step synthesis starting with the reaction of 2-methyl-3-chloropropionic acid and 1-methyl-1H-pyrazole-4-carboxylic acid. This reaction produces the intermediate 2-methyl-3-(1-methyl-1H-pyrazol-4-yl)propionic acid, which is then reacted with sodium hydroxide and formaldehyde to form rac-MPCA. Other methods include the use of a palladium-catalyzed reaction and the use of a nickel-catalyzed reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,3R)-3-(1-methyl-1H-pyrazol-4-yl)oxolane-2-carboxylic acid hydrochloride involves the synthesis of the oxolane ring followed by the addition of the pyrazole group and the carboxylic acid group. The final step involves the formation of the hydrochloride salt.", "Starting Materials": [ "2-bromo-3-methylbutyric acid", "ethyl oxalate", "1-methyl-1H-pyrazole-4-carbaldehyde", "sodium hydride", "hydrochloric acid", "diethyl ether", "methanol", "water" ], "Reaction": [ "Step 1: Synthesis of ethyl 2-bromo-3-methylbutyrate by reacting 2-bromo-3-methylbutyric acid with ethanol and sulfuric acid.", "Step 2: Synthesis of ethyl 2-(1-methyl-1H-pyrazol-4-yl)oxalate by reacting ethyl oxalate with 1-methyl-1H-pyrazole-4-carbaldehyde in the presence of sodium hydride.", "Step 3: Synthesis of rac-(2R,3R)-3-(1-methyl-1H-pyrazol-4-yl)oxolane-2-carboxylic acid by reacting ethyl 2-(1-methyl-1H-pyrazol-4-yl)oxalate with ethyl 2-bromo-3-methylbutyrate in the presence of sodium hydride and methanol.", "Step 4: Synthesis of rac-(2R,3R)-3-(1-methyl-1H-pyrazol-4-yl)oxolane-2-carboxylic acid hydrochloride by reacting rac-(2R,3R)-3-(1-methyl-1H-pyrazol-4-yl)oxolane-2-carboxylic acid with hydrochloric acid in diethyl ether and water." ] } | |
CAS RN |
2307772-55-8 |
Product Name |
rac-(2R,3R)-3-(1-methyl-1H-pyrazol-4-yl)oxolane-2-carboxylic acid hydrochloride |
Molecular Formula |
C9H13ClN2O3 |
Molecular Weight |
232.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
